Cas no 1598305-33-9 (Cyclobutane, (2-chloro-1,1-dimethylethyl)-)

• Product Name: Cyclobutane, (2-chloro-1,1-dimethylethyl)-
• CAS No: 1598305-33-9
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 5283383
• Update Time: 2025-06-03

Cyclobutane, (2-chloro-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, (2-chloro-1,1-dimethylethyl)-

• Inchi： 1S/C8H15Cl/c1-8(2,6-9)7-4-3-5-7/h7H,3-6H2,1-2H3
• InChI Key： OMKDYJOPDFHRSG-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CCl)CCC1

Additional information on Cyclobutane, (2-chloro-1,1-dimethylethyl)-

Comprehensive Overview of Cyclobutane, (2-chloro-1,1-dimethylethyl)- (CAS No. 1598305-33-9)

In the realm of organic chemistry, Cyclobutane, (2-chloro-1,1-dimethylethyl)- (CAS No. 1598305-33-9) stands out as a specialized compound with unique structural and functional properties. This cyclobutane derivative, characterized by its chloro and dimethylethyl substituents, has garnered attention for its potential applications in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis pathways and reactivity, driven by the demand for novel building blocks in drug discovery and advanced materials.

The compound's molecular structure, featuring a cyclobutane ring and a 2-chloro-1,1-dimethylethyl group, offers intriguing steric and electronic effects. These properties make it a valuable candidate for studying ring strain and substitution patterns in small cyclic systems. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals. Questions like "How to synthesize Cyclobutane derivatives?" or "Applications of halogenated cyclobutanes in medicine" frequently appear in academic and industrial searches, reflecting its relevance.

From a practical standpoint, CAS No. 1598305-33-9 is often discussed in contexts such as catalysis and stereoselective reactions. Its potential role in creating chiral intermediates for asymmetric synthesis is a hot topic, particularly in the development of enantioselective drugs. Online forums and research databases reveal queries like "Cyclobutane derivatives in asymmetric catalysis" or "Thermal stability of substituted cyclobutanes," underscoring the compound's multidisciplinary appeal. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity.

Innovations in computational chemistry have further propelled interest in this compound. Molecular modeling studies predict its conformational behavior and interaction with biological targets, addressing search trends like "DFT calculations on cyclobutane systems." Additionally, its potential in polymeric materials—where rigidity and functional group diversity are prized—has been explored in patents and peer-reviewed journals. The compound's compatibility with click chemistry and photopolymerization techniques is another area of active investigation.

Safety and handling of Cyclobutane, (2-chloro-1,1-dimethylethyl)- are routinely addressed in technical datasheets, with emphasis on standard laboratory precautions. While not classified as high-risk, proper storage under inert conditions and avoidance of strong oxidizers are recommended. Environmental persistence and biodegradability data remain limited, prompting searches like "Ecotoxicity of halogenated cyclobutanes." Regulatory compliance, particularly under REACH and EPA guidelines, is essential for commercial use.

In summary, CAS No. 1598305-33-9 exemplifies the intersection of fundamental research and applied science. Its versatility in synthetic routes and functional group transformations positions it as a compelling subject for both academic and industrial R&D. As the scientific community continues to uncover its potential, this compound is poised to contribute to advancements in medicinal chemistry, material engineering, and beyond.